Cas no 134827-33-1 (Propanedioic acid, [3-(trimethylsilyl)-2-propynylidene]-,bis(1,1-dimethylethyl) ester)

• Product Name: Propanedioic acid, [3-(trimethylsilyl)-2-propynylidene]-,bis(1,1-dimethylethyl) ester
• CAS No: 134827-33-1
• MF: C₁₇H₂₈O₄Si
• MW: 324.487326622009
• CID: 1236475
• Update Time: 2024-08-03

Propanedioic acid, [3-(trimethylsilyl)-2-propynylidene]-,bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [3-(trimethylsilyl)-2-propynylidene]-,bis(1,1-dimethylethyl) ester
• Propanedioic acid, 2-[3-(trimethylsilyl)-2-propyn-1-ylidene]-, 1,3-bis(1,1-dimethylethyl) ester

• Inchi： 1S/C17H28O4Si/c1-16(2,3)20-14(18)13(11-10-12-22(7,8)9)15(19)21-17(4,5)6/h11H,1-9H3
• InChI Key： IFDXPPPNQSICTO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)/C(=C/C#C[Si](C)(C)C)/C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 324.17574

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±35.0 °C(Predicted)
• PSA: 52.6